57-48-7

Fructose

In Stock

• CAS RN:
• 57-48-7

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6-/m1/s1

• InChIKey:
• BJHIKXHVCXFQLS-UYFOZJQFSA-N

• D-Fructose analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  D-(− )-Fructose is a important constituent of sucrose, found in many plants storage organs, which contributes to fruit sweetness and is a major source of calories in fruit consumption.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Fructose-1P, also known as D-fructose or levulosa baxter, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the gene...

3-Aminothieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 55557-48-7

• Formula:
• C8H7N3OS

• InChI:
• InChI=1S/C8H7N3OS/c9-5-4-2-1-3-11-8(4)13-6(5)7(10)12/h1-3H,9H2,(H2,10,12)

• InChIKey:
• XZIZYTUIRQMBPN-UHFFFAOYSA-N

• 3-Aminothieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.

3,4,5-Tribromo-N,N,alpha-trimethyl-1H-pyrazole-1-acetamide

• CAS RN:
• 34157-48-7

• Formula:
• C8H10Br3N3O

• InChI:
• InChI=1S/C8H10Br3N3O/c1-4(8(15)13(2)3)14-7(11)5(9)6(10)12-14/h4H,1-3H3

• InChIKey:
• YRTVPMMOMWZNEU-UHFFFAOYSA-N

• 3,4,5-Tribromo-N,N,alpha-trimethyl-1H-pyrazole-1-acetamide, also known as 3,4,5-Tribromo-N,N,alpha-trimethyl-1H-pyrazole-1-acetamide, is a useful research compound. Its molecular formula is C8H10Br3N3O and its molecular weight is 403.9 g/mol. The purity is usually 95%.

N-(2,2-diethoxyethyl)-N'-(4-fluorophenyl)oxamide

In Stock

• CAS RN:
• 898357-48-7

• Formula:
• C14H19FN2O4

• InChI:
• InChI=1S/C14H19FN2O4/c1-3-20-12(21-4-2)9-16-13(18)14(19)17-11-7-5-10(15)6-8-11/h5-8,12H,3-4,9H2,1-2H3,(H,16,18)(H,17,19)

• InChIKey:
• YIPXLOOAPIPGFC-UHFFFAOYSA-N

• N-(2,2-diethoxyethyl)-N'-(4-fluorophenyl)oxamide is a useful research compound. Its molecular formula is C14H19FN2O4 and its molecular weight is 298.314. The purity is usually 95%.

Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898757-48-7

• Formula:
• C18H26O4

• InChI:
• InChI=1S/C18H26O4/c1-3-21-17-13-10-9-11-15(17)16(19)12-7-5-6-8-14-18(20)22-4-2/h9-11,13H,3-8,12,14H2,1-2H3

• InChIKey:
• NNYDNDIHIRTHDT-UHFFFAOYSA-N

• Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C18H26O4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

1-[(1-Ethyl-3-methylpyrazol-4-yl)methyl]pyrazole-4-ylamine

Usually In Stock

• CAS RN:
• 1001757-48-7

• Formula:
• C10H15N5

• InChI:
• InChI=1S/C10H15N5/c1-3-14-5-9(8(2)13-14)6-15-7-10(11)4-12-15/h4-5,7H,3,6,11H2,1-2H3

• InChIKey:
• MBAPAUQUJIKTJB-UHFFFAOYSA-N

• 1-[(1-Ethyl-3-methylpyrazol-4-yl)methyl]pyrazole-4-ylamine is a useful research compound. Its molecular formula is C10H15N5 and its molecular weight is 205.265. The purity is usually 95%.

1-(2,2-diethoxyethyl)-1H-pyrazol-3-amine

Usually In Stock

• CAS RN:
• 1174857-48-7

• Formula:
• C9H17N3O2

• InChI:
• InChI=1S/C9H17N3O2/c1-3-13-9(14-4-2)7-12-6-5-8(10)11-12/h5-6,9H,3-4,7H2,1-2H3,(H2,10,11)

• InChIKey:
• JAIXLELYVKDMJL-UHFFFAOYSA-N

• 1-(2,2-diethoxyethyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C9H17N3O2 and its molecular weight is 199.254. The purity is usually 95%.

7-methoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 1904357-48-7

• Formula:
• C20H16N6O4

• InChI:
• InChI=1S/C20H16N6O4/c1-11-22-20(30-25-11)13-6-7-26-16(9-13)23-24-17(26)10-21-19(27)15-8-12-4-3-5-14(28-2)18(12)29-15/h3-9H,10H2,1-2H3,(H,21,27)

• InChIKey:
• RAVHJDABZXPDGO-UHFFFAOYSA-N

• 7-methoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H16N6O4 and its molecular weight is 404.386. The purity is usually 95%.

1-(7,7-Dioxo-7lambda6-thia-2-azaspiro[3.5]nonan-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361657-48-7

• Formula:
• C10H15NO3S

• InChI:
• InChI=1S/C10H15NO3S/c1-2-9(12)11-7-10(8-11)3-5-15(13,14)6-4-10/h2H,1,3-8H2

• InChIKey:
• KAGZECPUSBXPBB-UHFFFAOYSA-N

• 1-(7,7-Dioxo-7lambda6-thia-2-azaspiro[3.5]nonan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C10H15NO3S and its molecular weight is 229.29. The purity is usually 95%.